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Compound of Interest

Compound Name: Procymidox-d5

Cat. No.: B15557640

Get Quote

For researchers, scientists, and drug development professionals requiring precise and accurate

quantification of the fungicide Procymidone, the selection of a high-quality certified reference

material (CRM) is paramount. This guide provides a comparative overview of commercially

available CRMs for both Procymidone and its deuterated internal standard, Procymidone-d5.

The information presented is compiled from publicly available data sheets and certificates of

analysis to facilitate an objective comparison.

Comparison of Procymidone Certified Reference
Materials
The following table summarizes the key characteristics of Procymidone CRMs from prominent

suppliers. These materials are essential for instrument calibration, method validation, and

ensuring the traceability of analytical results.
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Feature
Sigma-Aldrich
(TraceCERT®)

Fujifilm Wako AccuStandard
LGC
Standards

Product Number 75120[1] 161-11214[2]

P-430N (Neat)

[3], P-430S

(Solution)[4]

DRE-C16310000

Format Neat
Neat (Crystalline

Powder)[2]

Neat or Solution

(100 µg/mL in

Methanol)[3][4]

Neat or Solution

(1000 µg/mL in

Acetone)[5]

Certified

Purity/Concentrat

ion

99.8% (mass

fraction)[1]

≥ 99.0% (qNMR),

≥ 99.0%

(Capillary GC)[2]

Not explicitly

stated in publicly

available data

1000 µg/mL[5]

Uncertainty

± 0.4%

(expanded

uncertainty)[1]

Not explicitly

stated in publicly

available data

Not explicitly

stated in publicly

available data

Not explicitly

stated in publicly

available data

Accreditation

ISO/IEC 17025

and ISO

17034[1]

Not explicitly

stated for this

specific product,

but the company

produces other

CRMs under

accreditation.

ISO 17034[3][4] ISO 17034[6]

Method of

Certification

Quantitative

NMR (qNMR)[1]

qNMR, Capillary

GC[2]
Not specified

Gravimetric

preparation and

analytical

verification[7]

Traceability

Traceable to

primary material

from an NMI

(e.g., NIST)

SI Traceable[8]

Not explicitly

stated in publicly

available data

Traceable to SI

units[9]

Procymidone-d5 Certified Reference Material
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Isotopically labeled internal standards are crucial for achieving high accuracy and precision in

mass spectrometry-based quantification by correcting for matrix effects and variations in

sample preparation and instrument response. Procymidone-d5 serves as an ideal internal

standard for the analysis of Procymidone.

Feature LGC Standards

Product Number DRE-C16310010

Format Solution (100 µg/mL in Acetonitrile)

Certified Concentration 100 µg/mL

Accreditation ISO 17034

Method of Certification
Gravimetric preparation and analytical

verification

Traceability Traceable to SI units

Experimental Protocols
Accurate quantification of Procymidone in various matrices requires robust analytical methods.

Below are outlines of typical experimental protocols for Gas Chromatography-Mass

Spectrometry (GC-MS) and Ultra-Performance Liquid Chromatography-Tandem Mass

Spectrometry (UPLC-MS/MS), which are commonly employed for pesticide residue analysis.

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method for Food Matrices
The QuEChERS method is a widely adopted sample preparation technique for the analysis of

pesticide residues in food.[10]

Workflow:
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1. Homogenized Sample (e.g., 10-15 g)

2. Add Acetonitrile

3. Vortex

4. Add QuEChERS Salts (e.g., MgSO4, NaCl)

5. Shake Vigorously

6. Centrifuge

7. Collect Supernatant

8. Dispersive SPE Cleanup (e.g., PSA, C18, GCB)

9. Vortex

10. Centrifuge

11. Final Extract for Analysis

Click to download full resolution via product page

QuEChERS Sample Preparation Workflow

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body-img#comparative-guide-to-certified-reference-materials-for-procymidone-and-procymidone-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Steps:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add an appropriate volume of acetonitrile and the internal standard (Procymidone-d5).

Vortex for 1 minute.

Add the QuEChERS extraction salts.

Shake vigorously for 1 minute.

Centrifuge at ≥ 3000 rcf for 5 minutes.

Transfer an aliquot of the supernatant to a dispersive SPE tube.

The dispersive SPE tube contains a combination of sorbents to remove interfering matrix

components. Common sorbents include primary secondary amine (PSA) for removing

organic acids, sugars, and fatty acids; C18 for removing nonpolar interferences; and

graphitized carbon black (GCB) for removing pigments and sterols.

Vortex for 30 seconds.

Centrifuge at ≥ 3000 rcf for 5 minutes.

The resulting supernatant is ready for GC-MS or LC-MS/MS analysis.

Analytical Methods
GC-MS is a robust technique for the analysis of semi-volatile compounds like Procymidone.

Typical GC-MS Parameters:
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Parameter Setting

Column
DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film

thickness (or equivalent)

Injector Splitless, 250 °C

Oven Program
Start at 70 °C (hold 2 min), ramp to 150 °C at 25

°C/min, then to 280 °C at 8 °C/min (hold 5 min)

Carrier Gas Helium, constant flow of 1.2 mL/min

MS Interface 280 °C

Ion Source Electron Ionization (EI), 230 °C

Acquisition Mode Selected Ion Monitoring (SIM)

Monitored Ions (m/z)
Procymidone: 283, 255, 124; Procymidone-d5:

288, 260

UPLC-MS/MS offers high sensitivity and selectivity for the analysis of Procymidone in complex

matrices.

Typical UPLC-MS/MS Parameters:
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Parameter Setting

Column
C18 reverse-phase, e.g., 1.7 µm, 2.1 x 100 mm

(or equivalent)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B Methanol with 0.1% formic acid

Gradient
Start at 10% B, ramp to 95% B over 8 min, hold

for 2 min, return to initial conditions

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Ion Source Electrospray Ionization (ESI), positive mode

Capillary Voltage 3.0 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions
Procymidone: e.g., 284.0 > 199.9;

Procymidone-d5: e.g., 289.0 > 205.0

Mode of Action of Procymidone
Procymidone is a dicarboximide fungicide that acts by inhibiting the synthesis of triglycerides in

fungi, which is essential for spore germination and mycelial growth.[11] Understanding its mode

of action provides context for its application in agriculture and the subsequent need for residue

analysis.
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Simplified Mode of Action of Procymidone

Conclusion
The selection of a CRM for Procymidone and Procymidone-d5 should be based on the specific

requirements of the analytical method and the quality assurance system of the laboratory.

CRMs from suppliers like Sigma-Aldrich, Fujifilm Wako, AccuStandard, and LGC Standards

offer a range of options in terms of format, certification, and traceability. It is recommended to

obtain the lot-specific certificate of analysis for any chosen CRM to ensure it meets the

laboratory's quality and uncertainty requirements. The experimental protocols provided herein

serve as a starting point for method development and validation, which should always be

performed using a suitable CRM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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